molecular formula C9H12O2S B1175741 2-Butyl-3-thiophenecarboxylic acid

2-Butyl-3-thiophenecarboxylic acid

Cat. No.: B1175741
M. Wt: 184.253
InChI Key: ZXMQSMVOAGTMAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Butyl-3-thiophenecarboxylic acid is a thiophene derivative featuring a butyl group at position 2 and a carboxylic acid moiety at position 3 of the heteroaromatic ring. Thiophene-based compounds are widely studied for their electronic properties, biological activity, and applications in materials science and pharmaceuticals.

Properties

Molecular Formula

C9H12O2S

Molecular Weight

184.253

IUPAC Name

2-butylthiophene-3-carboxylic acid

InChI

InChI=1S/C9H12O2S/c1-2-3-4-8-7(9(10)11)5-6-12-8/h5-6H,2-4H2,1H3,(H,10,11)

InChI Key

ZXMQSMVOAGTMAN-UHFFFAOYSA-N

SMILES

CCCCC1=C(C=CS1)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Functional Implications :

  • Carboxylic acid position : Electron-withdrawing effects differ between positions 2 and 3 due to thiophene’s electronic asymmetry. Position 3 substitution may reduce acidity compared to position 2 derivatives due to resonance effects with the sulfur atom.

Physicochemical Properties

Property This compound Thiophene-2-carboxylic Acid 2-(Hydroxymethyl)thiophene-3-carboxylic Acid
Molecular Formula C₉H₁₂O₂S (inferred) C₅H₄O₂S C₇H₆O₃S (inferred)
Substituents Butyl (C₄H₉), -COOH -COOH -CH₂OH, -COOH
Polarity Moderate (alkyl vs. -COOH) High (polar -COOH) High (-OH and -COOH)
Lipophilicity (LogP) Higher (butyl chain) Lower Moderate (-CH₂OH)

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